![molecular formula C21H24N2O2 B5798866 N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide](/img/structure/B5798866.png)
N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide
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Overview
Description
N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide, also known as ABA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. This compound has been shown to bind to the surface of proteins and disrupt their interactions with other proteins, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammation and cancer cell growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have antioxidant properties and may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide in lab experiments is its relatively simple synthesis method. This compound is also stable under a variety of conditions, making it a useful building block for the synthesis of novel materials. However, one limitation of using this compound is its potential toxicity, which must be carefully considered in experimental design.
Future Directions
There are many potential future directions for research on N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide. One area of interest is the development of this compound-based materials for use in electronics and photonics. Another area of interest is the investigation of this compound's potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.
Synthesis Methods
The synthesis of N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide involves the reaction of 4-tert-butylcinnamaldehyde with N-(4-aminophenyl)acetamide in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-[4-(acetylamino)phenyl]-3-(4-tert-butylphenyl)acrylamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, this compound has been used as a building block for the synthesis of novel functional materials. In biochemistry, this compound has been investigated for its role in protein-protein interactions and as a potential inhibitor of protein-protein interactions.
properties
IUPAC Name |
(E)-N-(4-acetamidophenyl)-3-(4-tert-butylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-15(24)22-18-10-12-19(13-11-18)23-20(25)14-7-16-5-8-17(9-6-16)21(2,3)4/h5-14H,1-4H3,(H,22,24)(H,23,25)/b14-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFVNWZZWPRBXNV-VGOFMYFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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